4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(2-hydroxyethylamino)-4-oxo-4-[3-(prop-2-enylcarbamothioylamino)anilino]butanoic acid
• InChI: InChI=1S/C16H22N4O4S/c1-2-6-18-16(25)20-12-5-3-4-11(9-12)19-14(22)10-13(15(23)24)17-7-8-21/h2-5,9,13,17,21H,1,6-8,10H2,(H,19,22)(H,23,24)(H2,18,20,25)
• InChI Key: RMBSUAQLSWTIEO-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NC1=CC=CC(=C1)NC(=O)CC(C(=O)O)NCCO
• Molecular Formula: C16H22N4O4S
• Molecular Weight: 366.4 g/mol
• CAS No.: 1047980-33-5

Description

The compound 4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid is a synthetic derivative of 4-oxobutanoic acid, featuring a complex structure with multiple functional groups:

• 2-hydroxyethylamino group: Enhances solubility and hydrogen-bonding capacity.
• 4-oxobutanoic acid backbone: Common in bioactive molecules, particularly those targeting enzymatic or receptor-based pathways.

Biological Activity

4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid, a compound with a complex structure, has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{21}\text{H}_{28}\text{N}_{4}\text{O}_{4}$$

Key features of the compound include:

• Functional Groups : Contains an allylthiourea moiety, a hydroxyethylamine group, and a 4-oxobutanoic acid backbone.
• Molecular Weight : Approximately 396.48 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the thiourea derivative followed by amination and subsequent modifications to introduce the hydroxyethyl group.

Anti-inflammatory Properties

Research indicates that compounds similar to 4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid exhibit significant anti-inflammatory activity. For instance, studies have shown that derivatives of oxobutanoic acids can inhibit inflammatory pathways, suggesting potential use in treating conditions like arthritis or other inflammatory diseases .

Antinociceptive Effects

There is evidence to suggest that this compound may possess antinociceptive properties. In animal models, derivatives have demonstrated a reduction in pain responses, indicating a mechanism that may involve modulation of pain pathways .

Antimicrobial Activity

Preliminary studies have also explored the antimicrobial properties of similar compounds. The presence of the thiourea group has been linked to enhanced antibacterial activity against various pathogens, making it a candidate for further investigation in the field of infectious diseases .

Case Studies

Study	Findings
Igidov et al. (2022)	Reported significant anti-inflammatory effects in models treated with derivatives of oxobutanoic acids.
Shipilovskikh et al. (2013)	Demonstrated analgesic activity in substituted oxobutanoic acids, suggesting potential for pain relief applications.
Gavkus et al. (2012)	Found enhanced antimicrobial activity in related thiourea compounds against Gram-positive bacteria.

The biological activities of 4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid are likely mediated through multiple mechanisms:

• Inhibition of Pro-inflammatory Cytokines : Similar compounds have been shown to downregulate cytokines such as TNF-alpha and IL-6.
• Modulation of Pain Pathways : The analgesic effects may arise from interaction with opioid receptors or inhibition of cyclooxygenase enzymes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid with structurally related compounds, focusing on substituents, molecular weight, and reported activities.

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity/Application	Reference
4-((3-(3-Allylthioureido)phenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid	Allylthioureido, 2-hydroxyethylamino	Not reported	Hypothesized enzyme inhibition	N/A
4-[(4-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid	4-Acetylphenyl, methylidene	247.25	Anti-inflammatory, antimicrobial
4-[(2-Ethylphenyl)amino]-4-oxobutanoic acid	2-Ethylphenyl	221.25	Intermediate for drug synthesis
4-{[4-(1H-Benzimidazol-2-yl)phenyl]amino}-4-oxobutanoic acid	Benzimidazolyl, phenyl	325.34	Screening compound for receptor studies
4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]-but-2-enoic acid	Thiophen-2-yl, aryl	~280 (varies by aryl)	Analgesic activity
2-[[(2S)-2-(Acetylamino)-2-carboxyethyl]thio]-4-[(phenyl)amino]-4-oxobutanoic acid	Acetylamino, phenylthio	352.37	Bioconjugation applications

Key Findings from Comparative Studies

(i) Bioactivity and Pharmacological Potential

• Anti-inflammatory and Antimicrobial Activity: The methylidene-substituted analog 4-[(4-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid (247.25 g/mol) demonstrates anti-inflammatory and antimicrobial properties due to its planar amide bond and resonance-stabilized structure .
• Analgesic Activity: Thiophene-substituted derivatives (e.g., 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]-but-2-enoic acid) exhibit analgesic effects, likely via modulation of pain-related receptors .
• Bioconjugation: The presence of thioether groups (e.g., in 2-[[(2S)-2-(Acetylamino)-2-carboxyethyl]thio]-4-[(phenyl)amino]-4-oxobutanoic acid) enhances utility in bioconjugation, enabling covalent attachment to proteins or peptides .

(iii) Physicochemical Properties

• Solubility: Hydroxyethylamino and carboxylic acid groups in the target compound likely improve aqueous solubility compared to purely aromatic analogs (e.g., benzimidazolyl derivatives) .
• Stability : Allylthioureido groups may introduce susceptibility to oxidative degradation, unlike acetylphenyl or ethylphenyl substituents.